Cas no 444077-77-4 (N-(3-Iodophenyl)-3-methylbenzamide, 97%)

N-(3-Iodophenyl)-3-methylbenzamide, 97% structure
444077-77-4 structure
Product Name:N-(3-Iodophenyl)-3-methylbenzamide, 97%
CAS No:444077-77-4
MF:C14H12INO
MW:337.155655860901
CID:1004035
PubChem ID:966007
Update Time:2025-04-20

N-(3-Iodophenyl)-3-methylbenzamide, 97% Chemical and Physical Properties

Names and Identifiers

    • 444077-77-4
    • AKOS001075834
    • N-(3-iodophenyl)-3-methylbenzamide
    • Z26433092
    • starbld0038306
    • N-(3-Iodophenyl)-3-methylbenzamide, 97%
    • MDL: MFCD02904177
    • Inchi: 1S/C14H12INO/c1-10-4-2-5-11(8-10)14(17)16-13-7-3-6-12(15)9-13/h2-9H,1H3,(H,16,17)
    • InChI Key: LAPZIDADZWBLKI-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)NC(C1=CC=CC(C)=C1)=O

Computed Properties

  • Exact Mass: 336.99636g/mol
  • Monoisotopic Mass: 336.99636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 344.0±35.0 °C at 760 mmHg
  • Flash Point: 161.8±25.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(3-Iodophenyl)-3-methylbenzamide, 97% Security Information

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